N-(4-bromo-3-methylphenyl)-N'-{2-[4-(2-furoyl)-1-piperazinyl]ethyl}ethanediamide

• IUPAC Name: N'-(4-bromo-3-methylphenyl)-N-[2-[4-(furan-2-carbonyl)piperazin-1-yl]ethyl]oxamide
• InChI: InChI=1S/C20H23BrN4O4/c1-14-13-15(4-5-16(14)21)23-19(27)18(26)22-6-7-24-8-10-25(11-9-24)20(28)17-3-2-12-29-17/h2-5,12-13H,6-11H2,1H3,(H,22,26)(H,23,27)
• InChI Key: YFGPYSHDMFLYRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C(=O)NCCN2CCN(CC2)C(=O)C3=CC=CO3)Br
• Molecular Formula: C20H23BrN4O4
• Molecular Weight: 463.3 g/mol

Description

N-(4-bromo-3-methylphenyl)-N'-{2-[4-(2-furoyl)-1-piperazinyl]ethyl}ethanediamide, also known as BFE, is a novel compound that has been synthesized and studied for its potential applications in scientific research. BFE is a small molecule that has shown promise in various areas of research, including neuroscience, cancer biology, and drug discovery.

Mechanism of Action

The mechanism of action of N-(4-bromo-3-methylphenyl)-N'-{2-[4-(2-furoyl)-1-piperazinyl]ethyl}ethanediamide is not fully understood. However, it is believed that this compound may act by modulating various signaling pathways in the brain, including the PI3K/Akt/mTOR pathway and the MAPK/ERK pathway.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. For example, this compound has been shown to increase the expression of various neurotrophic factors, including BDNF and NGF. This compound has also been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-bromo-3-methylphenyl)-N'-{2-[4-(2-furoyl)-1-piperazinyl]ethyl}ethanediamide in lab experiments is that it is a small molecule that can easily penetrate cell membranes and reach its target. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on N-(4-bromo-3-methylphenyl)-N'-{2-[4-(2-furoyl)-1-piperazinyl]ethyl}ethanediamide. One area of research is to further elucidate the mechanism of action of this compound. Another area of research is to investigate the potential applications of this compound in cancer biology, as this compound has been shown to have anti-tumor effects. Additionally, further research is needed to determine the safety and efficacy of this compound in animal models and humans.

Scientific Research Applications

N-(4-bromo-3-methylphenyl)-N'-{2-[4-(2-furoyl)-1-piperazinyl]ethyl}ethanediamide has been studied for its potential applications in various areas of scientific research. One of the areas where this compound has shown promise is in the field of neuroscience. This compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.